Cas no 2138555-95-8 (5-(3-Amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde)

5-(3-Amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde is a versatile aromatic aldehyde compound featuring both an amino and a formyl functional group. Its unique structure, incorporating a pyridine ring and a dimethyl-substituted phenyl moiety, makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of reactive sites (aldehyde and amine groups) enables its use in condensation, cyclization, and cross-coupling reactions. The compound's stability and well-defined reactivity profile enhance its utility in constructing complex heterocyclic frameworks. Its purity and consistent performance make it suitable for research and industrial applications requiring precise molecular modifications.

5-(3-Amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde structure

2138555-95-8 structure

Product Name:5-(3-Amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde

CAS No:2138555-95-8

MF:C₁₄H₁₄N₂O

MW:226.273763179779

CID:5750434

PubChem ID:165718199

Update Time:2025-06-08

5-(3-Amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-(3-amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde
- EN300-1142532
- 2138555-95-8
- 5-(3-Amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde
- Inchi： 1S/C14H14N2O/c1-9-5-12(6-14(15)10(9)2)11-3-4-13(8-17)16-7-11/h3-8H,15H2,1-2H3
- InChI Key： VAWQZKTXQPZNOY-UHFFFAOYSA-N
- SMILES： O=CC1=CC=C(C=N1)C1C=C(C(C)=C(C)C=1)N

Computed Properties

Exact Mass: 226.110613074g/mol
Monoisotopic Mass: 226.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 56Å²

5-(3-Amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1142532-1.0g	5-(3-amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde	2138555-95-8		1g	$0.0	2023-06-09
Enamine	EN300-1142532-0.05g	5-(3-amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde	2138555-95-8	95%	0.05g	$624.0	2023-10-26
Enamine	EN300-1142532-0.1g	5-(3-amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde	2138555-95-8	95%	0.1g	$653.0	2023-10-26
Enamine	EN300-1142532-0.25g	5-(3-amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde	2138555-95-8	95%	0.25g	$683.0	2023-10-26
Enamine	EN300-1142532-0.5g	5-(3-amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde	2138555-95-8	95%	0.5g	$713.0	2023-10-26
Enamine	EN300-1142532-1g	5-(3-amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde	2138555-95-8	95%	1g	$743.0	2023-10-26
Enamine	EN300-1142532-2.5g	5-(3-amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde	2138555-95-8	95%	2.5g	$1454.0	2023-10-26
Enamine	EN300-1142532-5g	5-(3-amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde	2138555-95-8	95%	5g	$2152.0	2023-10-26
Enamine	EN300-1142532-10g	5-(3-amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde	2138555-95-8	95%	10g	$3191.0	2023-10-26

5-(3-Amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde Related Literature

1. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
2. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
3. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
4. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
5. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

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Additional information on 5-(3-Amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde

Comprehensive Overview of 5-(3-Amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde (CAS No. 2138555-95-8)

5-(3-Amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde (CAS No. 2138555-95-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique pyridine-carbaldehyde structure, serves as a critical intermediate in the synthesis of bioactive molecules and advanced materials. Its molecular formula, C₁₄H₁₄N₂O, and precise structural features make it a valuable asset in drug discovery and development.

The growing interest in 5-(3-Amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde is driven by its potential applications in targeted drug delivery and small-molecule therapeutics. Researchers are particularly intrigued by its ability to act as a scaffold for kinase inhibitors, which are pivotal in treating diseases like cancer and inflammatory disorders. With the rise of precision medicine, this compound’s role in designing highly selective inhibitors has become a hot topic in academic and industrial circles.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 5-(3-Amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde?" The answer lies in multi-step organic reactions, often involving Pd-catalyzed cross-coupling and reductive amination techniques. These methods are optimized to achieve high yields and purity, ensuring the compound’s suitability for downstream applications. Additionally, its solubility in polar solvents and stability under ambient conditions make it a practical choice for laboratory use.

Another trending topic is the compound’s potential in green chemistry and sustainable synthesis. As environmental concerns grow, researchers are exploring catalyst-free reactions and biodegradable derivatives of 5-(3-Amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde. This aligns with the broader demand for eco-friendly chemical processes, a theme frequently highlighted in recent scientific literature.

From a commercial perspective, the demand for CAS No. 2138555-95-8 is rising due to its inclusion in high-value pharmaceutical intermediates. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to clients in the biotech and pharma sectors. Its patent landscape is also under scrutiny, as innovators seek to protect novel applications in drug formulation and material science.

In summary, 5-(3-Amino-4,5-dimethylphenyl)pyridine-2-carbaldehyde (CAS No. 2138555-95-8) represents a versatile and promising compound with multifaceted applications. Its relevance in cutting-edge research and industrial innovation ensures its continued prominence in scientific discourse. For those seeking detailed technical data or supplier information, this compound remains a focal point in modern chemistry.